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Compound of Interest

Compound Name: 2-Nitro-4-trifluoromethyl-biphenyl

CAS No.: 2613-38-9

Cat. No.: B8782648

Get Quote

In the field of medicinal chemistry, success is often built upon the strategic use of highly

functionalized molecular scaffolds. 2-Nitro-4-trifluoromethyl-biphenyl stands as a prime

example of such a building block—a compound whose constituent parts, a nitrobiphenyl core

and a trifluoromethyl group, are hallmarks of modern drug design. The nitro group serves as a

versatile synthetic handle, readily converted to an amine for further elaboration, while the

trifluoromethyl moiety is a powerful tool for modulating physicochemical properties to enhance

drug efficacy and metabolic stability.

This guide is designed for researchers, chemists, and drug development professionals. It

moves beyond a simple recitation of data. Due to the specific nature of this compound (CAS

2613-38-9), publicly available experimental data is scarce. Therefore, this document

synthesizes information from established chemical principles and data from close structural

analogs to provide a robust and practical guide. Herein, we explain not just the what but the

why, offering field-proven insights into the synthesis, characterization, and safe handling of this

valuable intermediate.
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The molecular architecture of 2-Nitro-4-trifluoromethyl-biphenyl dictates its reactivity and

utility. The presence of the electron-withdrawing nitro (-NO₂) and trifluoromethyl (-CF₃) groups

on one phenyl ring, coupled with the unsubstituted second phenyl ring, creates a polarized

molecule with distinct regions of chemical reactivity.

Core Properties
The fundamental properties of this compound are calculated based on its structure.

Experimental values, where unavailable, are estimated based on trends observed in

structurally related molecules such as 2-nitrobiphenyl and 4-nitrobiphenyl.[1][2]

Property Value Source / Method

CAS Number 2613-38-9 -

Molecular Formula C₁₃H₈F₃NO₂ Calculated

Molecular Weight 267.21 g/mol Calculated

Appearance
Pale yellow to yellow

crystalline solid
Predicted

Melting Point 55 - 65 °C Estimated

Boiling Point > 300 °C Estimated

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., DCM,

THF, Ethyl Acetate)

Predicted

LogP (Octanol/Water) ~3.9 - 4.2 Estimated

Rationale for Estimates: The melting point is predicted to be higher than that of 2-nitrobiphenyl

(~36 °C) due to the increased molecular weight and polarity from the -CF₃ group, but likely

lower than 4-nitrobiphenyl (114 °C) due to the steric hindrance of the ortho-nitro group

disrupting crystal packing.[1][2] The high LogP is anticipated due to the lipophilic biphenyl

backbone and the highly lipophilic trifluoromethyl group.[3]
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Proposed Synthesis via Suzuki-Miyaura Cross-
Coupling
The most reliable and versatile method for constructing the biphenyl scaffold of this molecule is

the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[4] This method offers high

functional group tolerance and typically proceeds with high yields. The proposed synthesis

involves the coupling of a functionalized aryl halide with phenylboronic acid.

Causality of Reagent and Condition Selection
Aryl Halide Precursor:1-Bromo-2-nitro-4-(trifluoromethyl)benzene (CAS 349-03-1) is the ideal

starting material.[5] It is commercially available and the carbon-bromine bond is sufficiently

reactive for oxidative addition to the palladium catalyst. A chloro-analog would be less

reactive, often requiring more aggressive catalytic systems.

Catalyst System: A palladium(0) source, such as Tetrakis(triphenylphosphine)palladium(0)

[Pd(PPh₃)₄], is a robust and well-established catalyst for Suzuki couplings.[6] The

triphenylphosphine ligands provide the necessary stability and electronic properties to

facilitate the catalytic cycle.

Base: An inorganic base like potassium carbonate (K₂CO₃) is required. Its role is to activate

the boronic acid, forming a more nucleophilic boronate species that can efficiently undergo

transmetalation to the palladium center.[7]

Solvent System: A biphasic solvent system, such as 1,4-dioxane and water, is optimal. The

organic solvent solubilizes the aryl halide and catalyst, while the aqueous phase dissolves

the inorganic base and facilitates the formation of the active boronate species.
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Caption: Proposed workflow for the synthesis of 2-Nitro-4-trifluoromethyl-biphenyl.

Step-by-Step Experimental Protocol
Vessel Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar

and a reflux condenser, add 1-Bromo-2-nitro-4-(trifluoromethyl)benzene (1.0 eq.),
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phenylboronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).

Inerting: Seal the flask with a septum and evacuate and backfill with an inert gas (Argon or

Nitrogen) three times. This is critical as oxygen can oxidize and deactivate the Pd(0) catalyst.

Catalyst Addition: Under a positive pressure of inert gas, add

Tetrakis(triphenylphosphine)palladium(0) (0.03 eq., 3 mol%).

Solvent Addition: Add degassed 1,4-dioxane and water (e.g., in a 4:1 ratio by volume) via

syringe. The solution should be sufficiently concentrated, typically around 0.1 M with respect

to the aryl bromide.

Reaction: Immerse the flask in a preheated oil bath at 80-100 °C and stir vigorously.

Monitoring (Self-Validation): Monitor the reaction progress by Thin-Layer Chromatography

(TLC) or GC-MS. A typical mobile phase for TLC would be Hexane:Ethyl Acetate (e.g., 9:1).

The disappearance of the starting aryl bromide spot and the appearance of a new, less polar

product spot indicates reaction progression. The reaction is typically complete within 12-18

hours.

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl

acetate and water. Separate the organic layer, and extract the aqueous layer twice more with

ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure. The crude product should be purified by

flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the

pure 2-Nitro-4-trifluoromethyl-biphenyl.

Analytical Characterization and Quality Control
Rigorous analytical characterization is essential to confirm the identity and purity of the

synthesized compound.
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Sample Preparation

Analysis Validation

Dissolve ~5-10 mg of sample
in CDCl₃ (for NMR) or
Acetonitrile (for HPLC)

¹H NMR Spectroscopy
(Identity & Structure)

HPLC-UV
(Purity & Quantification)

Mass Spectrometry
(Molecular Weight)

Confirm Structure
(Match predicted shifts & coupling)

Assess Purity
(>95% by HPLC Area)

Verify Mass
(Match calculated M.W.)
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Caption: A standard analytical workflow for compound characterization and validation.

Predicted ¹H NMR Spectrum
Nuclear Magnetic Resonance (NMR) spectroscopy is the primary technique for structural

elucidation.[8] The predicted spectrum in CDCl₃ would show distinct signals for the 8 aromatic

protons, influenced by the electronic effects of the substituents.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~8.10 d 1H H-3

Ortho to -NO₂

and adjacent to -

CF₃; strongly

deshielded.

~7.85 dd 1H H-5

Meta to -NO₂

and ortho to -

CF₃.

~7.60 m 3H H-2', H-6', H-6

Protons on the

unsubstituted

ring and the

proton ortho to

the bridge on the

substituted ring.

~7.45 m 3H H-3', H-4', H-5'

Remaining

protons on the

unsubstituted

phenyl ring.

High-Performance Liquid Chromatography (HPLC)
Method
HPLC with UV detection is the standard for assessing purity. A reverse-phase method is most

appropriate for this non-polar compound.[9][10]
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Parameter Recommended Condition Rationale

Column C18, 4.6 x 150 mm, 5 µm

Provides excellent separation

for non-polar aromatic

compounds.

Mobile Phase A Water + 0.1% Formic Acid
Acid modifier improves peak

shape.

Mobile Phase B
Acetonitrile + 0.1% Formic

Acid

Standard organic solvent for

reverse-phase.

Gradient 50% B to 95% B over 15 min

A gradient is necessary to

elute the non-polar product

effectively.

Flow Rate 1.0 mL/min Standard analytical flow rate.

Detection UV at 254 nm

Aromatic nitro compounds

typically have strong

absorbance at this wavelength.

Expected Retention Time 8 - 12 minutes

Highly dependent on the exact

system, but expected to be

well-retained.

Predicted Hazard Profile and Safe Handling
While a specific Safety Data Sheet (SDS) for CAS 2613-38-9 is not widely available, a reliable

hazard assessment can be constructed from data on analogous aromatic nitro and

trifluoromethyl compounds.[11][12][13]

Anticipated Hazards
Acute Toxicity: Likely harmful if swallowed or inhaled. Aromatic nitro compounds can cause

methemoglobinemia, leading to symptoms like headache, dizziness, and cyanosis.[13]

Skin and Eye Irritation: Expected to cause skin irritation (H315) and serious eye irritation

(H319). Direct contact should be avoided.
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Respiratory Irritation: May cause respiratory tract irritation (H335). Work should be

conducted in a well-ventilated fume hood.

Reactivity: Aromatic nitro compounds can be reactive with strong reducing agents and may

decompose upon heating to release toxic nitrogen oxides.[11]

Recommended Personal Protective Equipment (PPE)
and Handling

Engineering Controls: Use only in a certified chemical fume hood to avoid inhalation of dust

or vapors. Ensure an eyewash station and safety shower are readily accessible.

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 or NIOSH

standards.

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile). Inspect gloves

prior to use.

Skin and Body Protection: Wear a standard laboratory coat.

First Aid Measures:

Inhalation: Move person to fresh air. If not breathing, give artificial respiration.

Skin Contact: Immediately wash off with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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